N,N'-Ethylenebis(stearamide)
Overview
Description
N,N′ -Ethylenebis(stearamide) (EBS) is a synthetic wax that has fatty amide groups that can interact with the surface of a variety of nanoparticles. It can be used for a wide range of applications such as lubricants, activators and dispersing agents that reduce the friction in the system and increase the rate of processing.
Scientific Research Applications
Polymerization Catalyst
- EBS has been used in the polymerization process, particularly in the formation of copolymers like ethylene bis stearamide polymers. A study explored the use of catalysts like photasium carbonat in the manufacture of EBS, demonstrating its role in reaction rate enhancement (Heriyanto, Assobar, & Uyyun, 2016).
Medical Device Contamination Analysis
- EBS is identified as a common contaminant in the production of medical devices. Techniques like X-ray fluorescence (XRF) analysis and ambient spectroscopic techniques have been employed for the traceable characterization of surface contaminants, including EBS, on medical devices (Pollakowski-Herrmann et al., 2018).
Nanocomposite Material Production
- In the creation of poly(ethylene terephthalate)/organo-montmorillonite nanocomposites, EBS has been used as a dispersing agent. It improves the dispersibility and exfoliation of clay in the matrix, thereby enhancing the impact strength and storage modulus of the nanocomposites (Chow & Lim, 2013).
Water Absorption and Degradation Studies
- Studies on poly(lactic acid)/halloysite nanocomposites incorporating EBS have shown that it affects water absorption behaviors and hydrolytic degradation, influencing parameters like activation energy of water diffusion and various thermal properties (Tham, Poh, Ishak, & Chow, 2017).
Sterilization of Medical Devices
- Although not directly involving EBS, research on ethylene oxide sterilization in medical devices provides context on the broader applications of related compounds in medical equipment sterilization processes (Mendes, Brandão, & Silva, 2007).
Enhancement of Polylactide Properties
- The presence of EBS in polylactide/halloysite nanocomposites has been found to alter their mechanical and optical properties, influencing aspects like crystallization and material stiffness (Pluta et al., 2017).
Lubricant in Polymer Processing
- EBS has been used as a lubricant in the processing of materials like polypropylene, improving properties such as melt flow rate, mechanical properties, and surface gloss (Kong Jun-jia, 2013).
Reprocessability of Poly(ethylene terephthalate) Nanocomposites
- EBS, used as a dispersing agent, has been studied for its role in the reprocessing ability of poly(ethylene terephthalate)/organo-montmorillonite nanocomposites, showing effects on properties like intrinsic viscosity and thermal stability (Lim, Ariff, & Chow, 2014).
Modification of Surface Morphology in Polylactide
- EBS significantly modifies the surface morphology and bulk structure of polylactide when used with halloysite nanotubes. It influences nucleation and crystallization, affecting the material's hydrophobicity and texture (Pluta et al., 2020).
Lubricant in Metal Powder Processing
- The application of EBS as a lubricant in metal powder processing, particularly iron powder, affects the flow characteristics and frictional properties, demonstrating its utility in materials engineering (Uenosono & Ozaki, 2003).
Mechanism of Action
Target of Action
The primary targets of N,N’-Ethylenebis(stearamide) are the surfaces of a variety of nanoparticles . It interacts with these surfaces to reduce friction and enhance the rate of processing .
Mode of Action
N,N’-Ethylenebis(stearamide) works by interacting with its targets and providing a slippery coating . This interaction facilitates and stabilizes the dispersion of solid compounding materials, enhancing processability . It also decreases friction and abrasion of the polymer surface, contributing to color stability and polymer degradation .
Pharmacokinetics
It’s important to note that the compound is a waxy white solid that is insoluble in water and most organic solvents at room temperature . It is soluble in ketones, alcohols, and aromatic solvents at their boiling points . These properties may influence its bioavailability in various applications.
Result of Action
The action of N,N’-Ethylenebis(stearamide) results in enhanced processability of materials, decreased friction and abrasion of the polymer surface, and improved color stability and polymer degradation . It provides a slippery coating for a variety of applications, making it a valuable component in industries such as plastics and wiring .
Action Environment
Environmental factors can influence the action, efficacy, and stability of N,N’-Ethylenebis(stearamide). For instance, its solubility properties suggest that temperature (specifically the boiling points of certain solvents) can impact its action . Additionally, the compound’s effectiveness as a lubricant and dispersing agent may be influenced by the specific characteristics of the nanoparticles it interacts with .
Biochemical Analysis
Biochemical Properties
N,N’-Ethylenebis(stearamide) plays a significant role in biochemical reactions due to its fatty amide groups, which can interact with the surface of various nanoparticles . It acts as a lubricant, activator, and dispersing agent, reducing friction in the system and increasing the rate of processing . The compound interacts with enzymes and proteins involved in lipid metabolism, facilitating the dispersion of solid compounding materials and enhancing processability .
Cellular Effects
N,N’-Ethylenebis(stearamide) influences various cellular processes by interacting with cell membranes and intracellular proteins. It affects cell signaling pathways, gene expression, and cellular metabolism by modulating the activity of enzymes involved in lipid metabolism . The compound’s interaction with cell membranes can alter membrane fluidity and permeability, impacting cellular function and homeostasis .
Molecular Mechanism
The molecular mechanism of N,N’-Ethylenebis(stearamide) involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound’s fatty amide groups facilitate its binding to lipid molecules and proteins, modulating their activity and stability . This interaction can lead to the inhibition or activation of specific enzymes, affecting metabolic pathways and cellular processes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of N,N’-Ethylenebis(stearamide) change over time due to its stability and degradation properties. The compound is stable under standard conditions but can degrade under extreme temperatures or in the presence of strong oxidants . Long-term studies have shown that N,N’-Ethylenebis(stearamide) can have lasting effects on cellular function, including changes in gene expression and metabolic activity .
Dosage Effects in Animal Models
The effects of N,N’-Ethylenebis(stearamide) vary with different dosages in animal models. At low doses, the compound acts as a lubricant and dispersing agent, enhancing cellular function and metabolic activity . At high doses, it can cause toxic or adverse effects, including inflammation and oxidative stress . Threshold effects have been observed, with specific dosages required to achieve desired outcomes without causing harm .
Metabolic Pathways
N,N’-Ethylenebis(stearamide) is involved in metabolic pathways related to lipid metabolism. It interacts with enzymes and cofactors that regulate the synthesis and degradation of fatty acids . The compound can affect metabolic flux and metabolite levels, influencing overall cellular metabolism and energy balance .
Transport and Distribution
Within cells and tissues, N,N’-Ethylenebis(stearamide) is transported and distributed through interactions with transporters and binding proteins . These interactions facilitate its localization and accumulation in specific cellular compartments, impacting its activity and function .
Subcellular Localization
N,N’-Ethylenebis(stearamide) is localized in various subcellular compartments, including the cell membrane, endoplasmic reticulum, and lipid droplets . Its activity and function are influenced by targeting signals and post-translational modifications that direct it to specific organelles . This localization is crucial for its role in modulating cellular processes and metabolic pathways .
Properties
IUPAC Name |
N-[2-(octadecanoylamino)ethyl]octadecanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C38H76N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37(41)39-35-36-40-38(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3,(H,39,41)(H,40,42) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKISUIUJZGSLEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)NCCNC(=O)CCCCCCCCCCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C38H76N2O2 |
Source
|
| Record name | N,N'-ETHYLENE BIS(STEARAMIDE) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1112 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4026840 |
Source
|
| Record name | N,N'-Ethylene distearylamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4026840 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
593.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Liquid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Other Solid, White waxy solid; [ICSC] Commercial product: White to light brown solid; [SIDS UNEP] White to light yellow powder; [Clariant MSDS], WAXY WHITE SOLID IN VARIOUS FORMS. |
Source
|
| Record name | Octadecanamide, N,N'-1,2-ethanediylbis- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N,N'-Ethylene distearylamide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/5025 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | N,N'-ETHYLENE BIS(STEARAMIDE) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1112 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Flash Point |
280 °C o.c. |
Source
|
| Record name | N,N'-ETHYLENE BIS(STEARAMIDE) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1112 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Solubility |
Solubility in water: none |
Source
|
| Record name | N,N'-ETHYLENE BIS(STEARAMIDE) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1112 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Density |
Relative density (water = 1): 0.97 |
Source
|
| Record name | N,N'-ETHYLENE BIS(STEARAMIDE) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1112 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
CAS No. |
110-30-5 |
Source
|
| Record name | Ethylenebis(stearamide) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=110-30-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | N,N'-Ethylene distearylamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000110305 | |
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| Record name | Plastflow | |
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| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=83613 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | Octadecanamide, N,N'-1,2-ethanediylbis- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N,N'-Ethylene distearylamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4026840 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N'-ethylenedi(stearamide) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.415 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHYLENE DISTEARAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/603RP8TB9A | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | N,N'-ETHYLENE DISTEARYLAMIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5398 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | N,N'-ETHYLENE BIS(STEARAMIDE) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1112 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
HARD; HIGH MELTING POINT, 135-146 °C |
Source
|
| Record name | N,N'-ETHYLENE DISTEARYLAMIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5398 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | N,N'-ETHYLENE BIS(STEARAMIDE) | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1112 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,2,3,4,7,7-Hexafluorobicyclo[2.2.1]hepta-2,5-diene](/img/structure/B91834.png)
